Cas no 2183286-19-1 ((βS)-4-Bromo-β-cyclopentyl-1H-pyrazole-1-propanenitrile)

(βS)-4-Bromo-β-cyclopentyl-1H-pyrazole-1-propanenitrile structure
2183286-19-1 structure
Product Name:(βS)-4-Bromo-β-cyclopentyl-1H-pyrazole-1-propanenitrile
CAS No:2183286-19-1
MF:C11H14BrN3
MW:268.15
CID:5141665
PubChem ID:98008482
Update Time:2024-11-08

(βS)-4-Bromo-β-cyclopentyl-1H-pyrazole-1-propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2183286-19-1
    • G70220
    • CS-0214293
    • EX-A7802P
    • (S)-3-(4-Bromo-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile
    • (βS)-4-Bromo-β-cyclopentyl-1H-pyrazole-1-propanenitrile
    • Inchi: 1S/C11H14BrN3/c12-10-7-14-15(8-10)11(5-6-13)9-3-1-2-4-9/h7-9,11H,1-5H2/t11-/m0/s1
    • InChI Key: XXUIJTAHLDUGJF-NSHDSACASA-N
    • SMILES: C1=NN([C@H](C2CCCC2)CC#N)C=C1Br

Computed Properties

  • Exact Mass: 267.03711g/mol
  • Monoisotopic Mass: 267.03711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.6Ų
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